Cas no 72685-09-7 (Benzoic acid, 3,4,5-tris(acetyloxy)-, propyl ester)

• Product name: Benzoic acid, 3,4,5-tris(acetyloxy)-, propyl ester
• CAS No: 72685-09-7
• MF: C₁₆H₁₈O₈
• MW: 338.309325695038
• CID: 1757043

Benzoic acid, 3,4,5-tris(acetyloxy)-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,4,5-tris(acetyloxy)-, propyl ester

• Inchi： 1S/C16H18O8/c1-5-6-21-16(20)12-7-13(22-9(2)17)15(24-11(4)19)14(8-12)23-10(3)18/h7-8H,5-6H2,1-4H3
• InChI Key： SZGQQTUWXGYOOA-UHFFFAOYSA-N
• SMILES： C(OCCC)(=O)C1=CC(OC(C)=O)=C(OC(C)=O)C(OC(C)=O)=C1

Computed Properties

• Exact Mass: 338.10014

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• Boiling Point: 469.6±45.0 °C(Predicted)
• PSA: 105.2